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Compound of Interest

Compound Name: Cdk8-IN-17

Cat. No.: B15587145 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work

extends to the safe and responsible management of all laboratory materials. This guide

provides essential, step-by-step procedures for the proper disposal of Cdk8-IN-17, a potent

CDK8 inhibitor. Adherence to these protocols is critical for ensuring personnel safety,

environmental protection, and regulatory compliance. In the absence of a specific Safety Data

Sheet (SDS) for Cdk8-IN-17, it is imperative to treat this compound as a potentially hazardous

substance, following best practices for the disposal of potent kinase inhibitors.

Compound Data Overview
While comprehensive quantitative data for Cdk8-IN-17 is not readily available in public

literature, the following table summarizes its known characteristics. Researchers should handle

this compound with the caution afforded to similar potent kinase inhibitors.
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Parameter Data Source

Molecular Formula C₂₁H₂₀N₄OS [1]

Molecular Weight 376.47 g/mol [1]

Target CDK8 [1]

IC₅₀ 9 nM [1][2]

Storage Store at -20°C [3]

Purity ≥98% (HPLC)

Step-by-Step Disposal Protocol for Cdk8-IN-17
The disposal of Cdk8-IN-17 and any materials contaminated with it must be managed as

hazardous chemical waste.[4][5][6][7] Under no circumstances should this chemical or its

containers be disposed of in regular trash or down the drain.[4][5][6][7]

Personal Protective Equipment (PPE)
Before handling Cdk8-IN-17 for disposal, all personnel must wear appropriate PPE to minimize

exposure risk.[6]

Gloves: Wear nitrile or other chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.[6][8]

Waste Segregation and Collection
Proper segregation at the point of generation is the first critical step in safe disposal.

Designated Waste Containers: All materials that have come into contact with Cdk8-IN-17
must be segregated from other laboratory waste streams.[4][7] This includes:
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Unused or expired Cdk8-IN-17 powder.

Solutions containing Cdk8-IN-17.

Contaminated labware such as pipette tips, vials, and gloves.[4]

Solid Waste: Collect all contaminated solid materials (e.g., weighing paper, pipette tips,

gloves) in a designated, leak-proof hazardous waste container that can be securely sealed.

[4][7]

Liquid Waste: Collect all solutions containing Cdk8-IN-17 in a dedicated, sealed, and shatter-

resistant hazardous waste container.[4]

Labeling and Documentation
Clear and accurate labeling is a regulatory requirement and essential for safety.

Hazardous Waste Label: Affix a "Hazardous Waste" label to the container as soon as the first

item of waste is added.[5]

Content Identification: The label must clearly state the full chemical name, "Cdk8-IN-17," and

list any other chemical constituents (e.g., solvents) and their approximate concentrations.[5]

Date of Accumulation: Record the date when the first waste was added to the container.[5]

Storage of Chemical Waste
Waste must be stored safely pending collection.

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA within the laboratory.[5][6]

Secondary Containment: The primary waste container should be placed within a larger,

chemically resistant secondary containment bin to mitigate leaks or spills.[6]

Secure Storage: Ensure the storage area is secure and away from general lab traffic. Keep

waste containers closed at all times, except when adding waste.[5]
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Arranging for Final Disposal
The final disposal must be handled by trained professionals.

Contact Environmental Health and Safety (EHS): When the waste container is full or ready

for disposal, contact your institution's EHS department or a licensed hazardous waste

disposal contractor to schedule a pickup.[4][6][7]

Provide Documentation: Supply the EHS office with all necessary information regarding the

waste stream as required by your institution's protocols.

Spill and Decontamination Procedures
In the event of a spill, immediate and proper cleanup is crucial.

Spill Containment: For liquid spills, use an inert absorbent material like vermiculite or sand to

contain the spill.[6]

Decontamination: Decontaminate surfaces and non-disposable equipment that have come

into contact with Cdk8-IN-17. A common method involves wiping surfaces with a suitable

solvent (e.g., 70% ethanol) followed by a cleaning agent.[4]

Disposal of Cleanup Materials: All materials used for spill cleanup must be collected and

disposed of as hazardous chemical waste.[6][7]

Experimental Workflow & Signaling Pathways
Cdk8-IN-17 Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Cdk8-IN-17,

from the point of waste generation to its final collection.
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Cdk8-IN-17 Disposal Workflow
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Caption: Procedural flow for the safe disposal of Cdk8-IN-17 waste.
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CDK8 Signaling Pathway Involvement
Cdk8-IN-17 is an inhibitor of Cyclin-Dependent Kinase 8 (CDK8), a component of the Mediator

complex which regulates RNA polymerase II activity.[9] The Mediator complex, including the

CDK8 submodule, plays a crucial role in gene transcription. By inhibiting CDK8, compounds

like Cdk8-IN-17 can modulate the phosphorylation of various transcription factors, thereby

influencing gene expression pathways critical in cell cycle progression and cancer biology.[9]

Simplified CDK8 Signaling
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Caption: Role of Cdk8-IN-17 in inhibiting the CDK8 Mediator complex.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15587145?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8384069/
https://www.benchchem.com/product/b15587145?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8384069/
https://www.benchchem.com/product/b15587145?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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